Cas no 2098079-41-3 (Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate)

• Product Name: Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate
• CAS No: 2098079-41-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5725498
• PubChem ID: 122239356
• Update Time: 2025-06-18

Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1967-8361
• 2098079-41-3
• ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate
• AKOS040812351
• Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate

• Inchi： 1S/C12H16N2O2/c1-3-16-12(15)11-7-10(6-9-4-5-9)13-8(2)14-11/h7,9H,3-6H2,1-2H3
• InChI Key： MZANRIWGVZUPSA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(CC2CC2)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.1Ų

Additional information on Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate

Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate (CAS No. 2098079-41-3): A Comprehensive Overview

Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate (CAS No. 2098079-41-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, holds promise in various biochemical applications, particularly in the synthesis of novel therapeutic agents. The presence of a cyclopropylmethyl group and a methyl substituent on the pyrimidine ring imparts distinct chemical properties that make it a valuable intermediate in medicinal chemistry.

The chemical structure of Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate consists of a pyrimidine core substituted with an ethyl carboxylate group at the 4-position, a cyclopropylmethyl group at the 6-position, and a methyl group at the 2-position. This arrangement not only contributes to its molecular complexity but also enhances its reactivity, making it a versatile building block for the synthesis of more intricate molecules. The compound's stability under various reaction conditions further underscores its utility in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrimidine derivatives. Pyrimidines are fundamental heterocyclic compounds that serve as key scaffolds in many biologically active molecules. Among these derivatives, those incorporating cycloalkyl groups have shown enhanced binding affinity and metabolic stability, which are crucial factors in drug design. The cyclopropylmethyl moiety in Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate is particularly noteworthy, as it has been associated with improved pharmacokinetic profiles in several drug candidates.

Recent studies have highlighted the role of Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate as a precursor in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. Kinase enzymes play a critical role in cellular signaling pathways, and their dysregulation is often implicated in disease pathogenesis. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with minimal side effects. The structural features of this compound make it an attractive candidate for further derivatization to achieve high selectivity and potency.

The synthesis of Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, cyclization processes, and functional group transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these synthetic steps. The use of chiral auxiliaries or asymmetric catalysts can also be employed to achieve enantioselective synthesis, which is crucial for developing enantiomerically pure drugs.

The pharmacological evaluation of Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate has revealed promising activities against several disease targets. In vitro studies have demonstrated its ability to inhibit the growth of cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. Additionally, preclinical trials have shown that derivatives of this compound exhibit anti-inflammatory properties by modulating cytokine production and immune cell function. These findings suggest that further exploration of this scaffold could lead to the development of novel therapeutics for chronic inflammatory disorders.

The computational modeling and molecular docking studies have been instrumental in understanding the binding interactions between Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate and its target proteins. These studies have provided insights into the structural requirements for high-affinity binding and have guided the design of optimized analogs. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and minimize costly trial-and-error approaches.

The industrial-scale production of Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate presents unique challenges due to its complex structure and sensitive functional groups. Process optimization is essential to ensure consistent quality and cost-effectiveness. Continuous flow chemistry has emerged as a promising approach for scaling up complex organic syntheses while maintaining high yields and purity. Additionally, green chemistry principles are being increasingly adopted to minimize waste generation and environmental impact.

The regulatory landscape for pharmaceutical compounds like Ethyl 6-(cyclopropylmethyl)-2-methylpyrimidine-4-carboxylate is stringent, requiring thorough characterization and safety testing before clinical use. Regulatory agencies such as the FDA and EMA have established guidelines for assessing the efficacy and safety of new drug candidates. Compliance with these regulations ensures that patients receive safe and effective treatments derived from well-characterized chemical entities.

In conclusion, Ethyl 6-(cyclopropymethyl)-2-methylpyrimidine-4-carboxylate (CAS No. 2098079-41-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a key intermediate in drug synthesis underscores its importance in ongoing research efforts aimed at developing novel treatments for various diseases. As scientific understanding continues to evolve, this compound is likely to play an increasingly vital role in future drug development pipelines.